Cas no 107433-19-2 (Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-)
107433-19-2 structure
Product Name:Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-
CAS No:107433-19-2
MF:C20H20N2O3
MW:336.384405136108
CID:1183629
PubChem ID:121911
Update Time:2025-04-20
Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-
- alpha-(2,6-dimethyl-4-carboxyphenyl)-2-methyl-5-(1-imidazolyl)benzenemethanol
- 107433-19-2
- B55P5F839E
- Y-20811 free acid
- DTXSID801031357
- PD160122
- Benzoic acid, 4-(hydroxy(5-(1H-imidazol-1-yl)-2-methylphenyl)methyl)-3,5-dimethyl-
- Q27274389
- QSAHHFJAWATNBG-UHFFFAOYSA-N
- SCHEMBL5189595
- UNII-B55P5F839E
-
- Inchi: 1S/C20H20N2O3/c1-12-4-5-16(22-7-6-21-11-22)10-17(12)19(23)18-13(2)8-15(20(24)25)9-14(18)3/h4-11,19,23H,1-3H3,(H,24,25)
- InChI Key: QSAHHFJAWATNBG-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=CC=1C)N1C=NC=C1)C1C(C)=CC(C(=O)O)=CC=1C
Computed Properties
- Exact Mass: 336.14739250g/mol
- Monoisotopic Mass: 336.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.4Ų
Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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